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Compound of Interest

Compound Name: 17:0-16:1 PC-d5

Cat. No.: B12398017 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

17:0-16:1 PC-d5 (1-heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-phosphocholine). The

following procedures are designed to ensure the safety of laboratory personnel and to maintain

the integrity of the product.

Personal Protective Equipment (PPE)
Adherence to standard laboratory safety protocols is essential when handling 17:0-16:1 PC-d5.

The following table summarizes the recommended PPE.
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Protective Equipment Specification and Use

Eye Protection

Chemical safety glasses or goggles marked with

"Z87" to protect against potential splashes.[1] A

face shield should be worn in addition to safety

glasses or goggles when there is a significant

splash hazard.[1][2]

Hand Protection

Disposable nitrile gloves are the minimum

requirement for incidental contact.[1] For

extended contact or when handling stock

solutions, consider double-gloving or using

thicker, chemical-resistant gloves.[1][3] Gloves

should be promptly removed and replaced if

contaminated.[1]

Body Protection

A standard laboratory coat is required to protect

skin and personal clothing from contamination.

[2][4] For procedures with a higher risk of

splashes, a chemically resistant apron over the

lab coat is recommended.[3]

Respiratory Protection

Generally not required if handled in a well-

ventilated area or a chemical fume hood.[4] If

there is a risk of generating aerosols or dust

from a powdered form, a suitable respirator

should be used.[2]

Foot Protection

Closed-toe shoes are mandatory in the

laboratory to protect against spills and falling

objects.[2]

Operational and Disposal Plan
Proper handling and disposal are crucial for laboratory safety and compliance. The following

step-by-step guidance outlines the key procedures from receipt to disposal.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage.

17:0-16:1 PC-d5, particularly if unsaturated, is susceptible to oxidation and hydrolysis.[5]

If supplied in an organic solvent, store the compound in a glass container with a Teflon-lined

cap at -20°C ± 4°C, under an inert atmosphere of argon or nitrogen.[5]

If supplied as a powder, it is recommended to dissolve it in a suitable organic solvent for

more stable long-term storage.[5] Saturated lipids are more stable as powders and should be

stored at ≤ -16°C.[5] Before opening a powdered sample, allow the container to warm to

room temperature to prevent condensation.[5]

Avoid storing organic solutions of lipids in plastic containers, as this can lead to leaching of

impurities.[5]

2. Handling and Preparation of Solutions:

All handling of 17:0-16:1 PC-d5 should be conducted in a well-ventilated laboratory or a

chemical fume hood.[4]

When transferring organic solutions, use glass or stainless steel equipment. Avoid using

plastic pipette tips for transferring organic solutions.[5]

To prepare a solution, carefully measure the required amount of the compound. If it is a

powder, handle it quickly to minimize exposure to air and moisture.

Dissolve the compound in a suitable organic solvent.

3. Use in Experiments:

Follow the specific protocols for your experiment, always wearing the appropriate PPE.

Avoid direct contact with the skin and eyes, and prevent inhalation.[4]

Keep containers sealed when not in use to prevent solvent evaporation and contamination.

4. Disposal Plan:
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Unused Product: Dispose of unused 17:0-16:1 PC-d5 as chemical waste in accordance with

local, state, and federal regulations. It should be placed in a clearly labeled, sealed

container.

Contaminated Materials: Any materials that come into contact with the compound, such as

gloves, pipette tips, and paper towels, should be considered chemical waste.

Place all contaminated disposable materials into a designated and clearly labeled waste

container.

For spills, collect the material with appropriate absorbent pads, place it in a sealed container,

and dispose of it as chemical waste.[4]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 17:0-16:1 PC-
d5 in a laboratory setting, from initial receipt to final disposal.
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Caption: Workflow for Safe Handling of 17:0-16:1 PC-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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